![molecular formula C25H19N3O2 B2504720 ethyl 1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate CAS No. 901043-87-6](/img/structure/B2504720.png)
ethyl 1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate
Description
“Ethyl 1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate” is a complex organic compound that belongs to the class of compounds known as 1H-pyrazolo[3,4-b]quinolines . These are three-membered azaheterocyclic systems composed of a pyrazole and quinoline fragment . The parent structure can be modified with a number of substituents that have a great influence on the physical, photophysical, and biological properties .
Synthesis Analysis
The synthesis of pyrazolo[3,4-b]quinolines involves several methods, including Friedländer condensation, synthesis from anthranilic acid derivatives, multicomponent synthesis, and others . A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of amorphous carbon-supported sulfonic acid (AC-SO3H) as the catalyst has been introduced . This method provided the desired products with moderate to good yields .
Molecular Structure Analysis
The molecular structure of 1H-pyrazolo[3,4-b]quinolines is composed of a pyrazole and quinoline fragment . The parent structure can be modified with a number of substituents that greatly influence the physical, photophysical, and biological properties .
Chemical Reactions Analysis
The synthesis of pyrazolo[3,4-b]quinolines involves a sequential opening/closing cascade reaction . This approach presents several advantages, including room temperature conditions, short reaction time, and operational simplicity .
Scientific Research Applications
Synthesis of Novel Compounds
The compound can be used in the synthesis of novel compounds. For instance, it has been used in the preparation of ethyl (1,3-diphenyl-1H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-yl)acetate .
Pharmacological Activities
Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine, a compound related to ethyl 1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate, exhibits interesting pharmacological activities such as glycogen synthase kinase-3 inhibitors, xanthine oxidase (XO) inhibitors, and adenosine receptor antagonists .
Fluorescent Sensors
1H-pyrazolo[3,4-b]quinolines, a class of compounds related to the compound , have been used as potential fluorescent sensors .
Biological Properties
1H-pyrazolo[3,4-b]quinolines also exhibit various biological properties . Although specific applications for ethyl 1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate are not mentioned, it’s reasonable to assume that it may share some of these properties due to its structural similarity.
Antibacterial and Antifungal Activity
Compounds structurally similar to ethyl 1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate have shown antibacterial and antifungal activity against Staphylococcus aureus, Bacillus subtilis, Escherichia coli, S. typhi, Candida albicans, and Aspergillus niger .
Cytotoxic Activity
Some derivatives of 1,3-diphenyl-1H-pyrazol-4-yl, a part of the structure of ethyl 1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate, have shown promising cytotoxic activity .
properties
IUPAC Name |
ethyl 1,3-diphenylpyrazolo[4,3-c]quinoline-8-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19N3O2/c1-2-30-25(29)18-13-14-22-20(15-18)24-21(16-26-22)23(17-9-5-3-6-10-17)27-28(24)19-11-7-4-8-12-19/h3-16H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXNSJQDQTLPVLK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C3C(=CN=C2C=C1)C(=NN3C4=CC=CC=C4)C5=CC=CC=C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate | |
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